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Compound of Interest

Compound Name:
2-[(4-Tert-

butylphenyl)methyl]oxirane

Cat. No.: B13200855

Get Quote

Technical Master File: Heloxy™ Modifier 65
Chemical Identity: p-tert-Butyl Phenyl Glycidyl Ether (ptBPGE) CAS Registry Number: 3101-60-

8 Document Type: Advanced Material Characterization & Application Guide

Executive Summary & Scientific Context
Heloxy™ Modifier 65 is a high-purity, monofunctional reactive diluent utilized to manipulate the

rheological profile of epoxy resin systems without catastrophic loss of physical performance.

Unlike aliphatic diluents (e.g., C12-C14 glycidyl ethers), Heloxy 65 incorporates an aromatic

ring substituted with a tert-butyl group.

For researchers in biomedical device fabrication (e.g., microfluidics, catheter assembly) and

advanced polymer engineering, this molecule offers a critical trade-off: it significantly reduces

viscosity to facilitate capillary flow and wetting, while the bulky aromatic structure maintains

higher thermal stability and chemical resistance compared to aliphatic alternatives.

Core Utility:

Viscosity Depression: Facilitates processing of high-viscosity Bisphenol-A (BPA) resins.
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Crystallization Inhibition: The steric bulk of the tert-butyl group disrupts the ordered stacking

of BPA resin chains, extending shelf-life.

Surface Tension Reduction: Improves wetting on difficult substrates (glass, ceramics,

metals).

Molecular Architecture & Thermodynamics
The efficacy of Heloxy 65 is dictated by its structure: p-tert-butyl phenyl glycidyl ether.[1]

The Glycidyl Ether Head: The reactive site.[2] It undergoes ring-opening polymerization with

amine or anhydride curing agents, covalently integrating into the polymer network.

The Aromatic Core: Provides rigidity. Unlike flexible aliphatic chains (which plummet the

Glass Transition Temperature,

), the phenyl ring acts as a "stiffener," mitigating the drop in thermal properties.

The tert-Butyl Tail: A hydrophobic, bulky group. It provides steric hindrance that prevents the

resin from crystallizing and increases hydrophobicity—a critical factor for moisture resistance

in electronic or medical device encapsulation.

Visualization: Structural Reactivity Logic
The following diagram illustrates the mechanistic role of Heloxy 65 during the curing phase,

highlighting its role as a "Chain Terminator" due to its monofunctionality.
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Figure 1: Reaction pathway showing Heloxy 65 integrating into the network. Note that as a

monofunctional molecule, it terminates chain growth at that specific locus, reducing crosslink

density.

Technical Specifications (Data Sheet)
The following data represents the standard baseline for Westlake Epoxy (formerly Hexion)

Heloxy 65. Researchers must verify specific batch Certificates of Analysis (CoA).

Property
Specification
Range

Unit
Test Method
Standard

Viscosity (25°C) 20 – 30 cP (mPa[2]·s)
ASTM D445 / ISO

3104

Epoxide Eq. Weight

(EEW)
225 – 240 g/eq ASTM D1652

Color < 1 Gardner ASTM D1544

Density (25°C) ~1.04 (8.65 lbs/gal) g/mL ASTM D1475

Flash Point > 100 (> 212) °C (°F)
Setaflash (Closed

Cup)

Vapor Pressure

(20°C)
< 1 mmHg -

Solubility Insoluble in water - -

Performance Mechanics: The Viscosity/Tg Trade-off
In material formulation, "There is no free lunch." Adding a diluent reduces viscosity but

inevitably impacts thermal and mechanical properties.

Viscosity Reduction Efficiency
Heloxy 65 is a moderately efficient diluent.[3][4]
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Mechanism: It acts as a solvent, separating the large BPA resin molecules and reducing

intermolecular friction.

Data Insight: A 10-15% addition by weight typically reduces the viscosity of a standard liquid

epoxy (e.g., EPON™ 828, ~13,000 cP) to approximately 2,000–4,000 cP.

Impact on Glass Transition Temperature ( )
Because Heloxy 65 is monofunctional, it lowers the crosslink density (

). The relationship is roughly linear at low concentrations.

Rule of Thumb: For every 1% of Heloxy 65 added, expect a

depression of approximately 1°C to 2°C, depending on the curing agent used.

Why use Heloxy 65 over Aliphatic Diluents? An aliphatic diluent (like C12-C14 glycidyl ether)

might depress

by 3-4°C per 1% added. The aromatic ring in Heloxy 65 resists this drop, making it superior
for high-temperature applications.

Visualization: Formulation Decision Logic
Use this workflow to determine if Heloxy 65 is the correct modifier for your application.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13200855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation Requirement:
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Figure 2: Decision matrix for selecting Heloxy 65 based on thermal and storage stability

requirements.

Validated Experimental Protocol: Dilution Profiling
Objective: To generate a viscosity reduction curve and determine the maximum safe dilution

limit before mechanical properties degrade below acceptable thresholds.

Prerequisites:

Rheometer or Brookfield Viscometer.
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Vacuum Degassing Chamber.

Standard Bisphenol-A Resin (e.g., EPON 828 or D.E.R. 331).

Protocol Steps
Gravimetric Preparation:

Prepare five samples of 100g resin.

Add Heloxy 65 at concentrations of: 0%, 5%, 10%, 15%, and 20% by weight.

Note: Do not exceed 20% unless strictly necessary, as mechanical properties drop

precipitously beyond this point.

Thermal Homogenization:

Heat mixtures to 40°C to facilitate blending.

Mix mechanically for 5 minutes.

Critical Step: Degas the mixture at -29 inHg vacuum for 10 minutes to remove entrapped

air. Air bubbles act as stress concentrators and will skew viscosity readings.

Rheological Measurement:

Equilibrate samples to 25°C.

Measure viscosity.[2][3] Plot [Viscosity] vs. [% Diluent].

Stoichiometric Recalculation (The "Self-Validating" Step):

When you add Heloxy 65, the EEW of the system changes.[5] You must recalculate the

hardener ratio.

Formula:

Failure to adjust the hardener ratio based on the new EEW will result in unreacted material

and plasticization.
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Health, Safety, & Environmental (HSE)
Warning: Heloxy 65 is a potent skin sensitizer.

Hazard Classification: Skin Irrit. 2, Skin Sens. 1A (May cause an allergic skin reaction).[6]

Handling:

Gloves: Nitrile gloves are generally effective for splash protection, but butyl rubber is

superior for prolonged contact.

Ventilation: Use in a fume hood. While volatility is low, the vapor can still induce

sensitization in hypersensitive individuals.

Spill Protocol: Absorb with inert material (vermiculite/sand). Do not use sawdust (potential

exotherm risk if mixed with amines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. s3.amazonaws.com [s3.amazonaws.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/p-tert-Butylphenyl-glycidyl-ether
https://www.specialchem.com/coatings/product/westlake-epoxy-heloxy-modifier-65
https://www.penpoly.com/app/uploads/2024/10/HELOXY-65-TDS-1.pdf
https://www.specialchem.com/coatings/product/westlake-epoxy-heloxy-modifier-65
https://www.penpoly.com/app/uploads/2024/10/HELOXY-65-TDS-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-tert-Butylphenyl-glycidyl-ether
https://www.tri-iso.com/heloxy_modifier-65.html
https://m.chemicalbook.com/CASEN_3101-60-8.htm
https://cameochemicals.noaa.gov/chemical/19937
https://www.specialchem.com/adhesives/product/westlake-epoxy-heloxy-modifier-65
https://www.specialchem.com/coatings/product/westlake-epoxy-heloxy-modifier-65
https://www.specialchem.com/adhesives/product/westlake-epoxy-heloxy-modifier-65
https://www.benchchem.com/product/b13200855?utm_src=pdf-custom-synthesis#bc-rfq
https://s3.amazonaws.com/neresins-cdn/pdf/HELOXY+MODIFIERS+SELECTOR+GUIDE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13200855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Heloxy Modifier 65 | Buy, Quote or Sample | Monofunctional Reactive Diluent [tri-iso.com]

3. specialchem.com [specialchem.com]

4. HELOXY™ Modifier 65 | Westlakeepoxy [westlakeepoxy.com]

5. westlakeepoxy.com [westlakeepoxy.com]

6. p-tert-Butylphenyl glycidyl ether | C13H18O2 | CID 18360 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. penpoly.com [penpoly.com]

8. 3101-60-8 | CAS DataBase [m.chemicalbook.com]

9. P-TERT-BUTYLPHENYL GLYCIDYL ETHER | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

10. specialchem.com [specialchem.com]

To cite this document: BenchChem. [Heloxy 65 reactive diluent technical data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13200855/docs#heloxy-65-reactive-diluent-technical-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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